5-Cyclopropoxy-4-methyl-2-nitropyridine

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-methyl-2-nitropyridine
• InChI: InChI=1S/C9H10N2O3/c1-6-4-9(11(12)13)10-5-8(6)14-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: QSTXSJZHYOBWGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1OC2CC2)[N+](=O)[O-]

Description

5-Cyclopropoxy-4-methyl-2-nitropyridine is a chemical building block of significant interest in medicinal chemistry and organic synthesis. It belongs to the nitropyridine class of heterocycles, which are widely recognized as versatile precursors for the synthesis of a diverse range of bioactive molecules . The core pyridine structure is a privileged motif in drug design, found in approximately 14% of FDA-approved drugs containing N-heterocycles . The nitro group on the pyridine ring is a key functional handle that can be readily transformed into other valuable chemical groups, such as amines, facilitating its use in constructing complex molecular architectures for pharmaceutical research . The incorporation of a cyclopropoxy substituent is a strategic feature in modern drug design. The cyclopropyl group is known to impart favorable properties to a molecule, such as increased metabolic stability by reducing susceptibility to oxidative metabolism by cytochrome P450 enzymes, which can improve the half-life of potential drug candidates . This combination of a synthetically versatile nitropyridine core with a metabolically robust cyclopropoxy group makes this compound a valuable intermediate for researchers. Its primary applications include serving as a key scaffold in the discovery and optimization of new therapeutic agents, particularly in the synthesis of molecules with potential antitumor, antiviral, and anti-neurodegenerative activities . This product is intended for research use only in a laboratory setting and is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-4-methyl-2-nitropyridine typically involves the nitration of 4-methyl-2-pyridinol followed by the introduction of the cyclopropoxy group. The nitration can be achieved using a mixture of nitric acid and sulfuric acid under controlled temperature conditions. The cyclopropoxy group can be introduced via a nucleophilic substitution reaction using cyclopropyl bromide in the presence of a base such as potassium carbonate.

Industrial Production Methods: Industrial production of 5-Cyclopropoxy-4-methyl-2-nitropyridine would likely follow similar synthetic routes but on a larger scale. This would involve optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The nitro group in 5-Cyclopropoxy-4-methyl-2-nitropyridine can undergo reduction to form the corresponding amine.

Reduction: The nitro group can be reduced using reagents such as hydrogen gas in the presence of a palladium catalyst or using chemical reducing agents like tin(II) chloride.

Substitution: The cyclopropoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Hydrogen gas with a palladium catalyst, tin(II) chloride, or iron powder with hydrochloric acid.

Substitution: Nucleophiles such as amines, thiols, or alkoxides in the presence of a base.

Major Products Formed:

Reduction: 5-Cyclopropoxy-4-methyl-2-aminopyridine.

Substitution: Various substituted pyridines depending on the nucleophile used.

Scientific Research Applications

Chemistry: 5-Cyclopropoxy-4-methyl-2-nitropyridine can be used as a building block in organic synthesis, particularly in the synthesis of heterocyclic compounds. It can also serve as a precursor for the synthesis of more complex molecules with potential pharmaceutical applications.

Biology and Medicine: The compound’s derivatives may exhibit biological activity, making it a candidate for drug discovery and development. Its structural features could be explored for interactions with biological targets such as enzymes or receptors.

Industry: In the industrial sector, 5-Cyclopropoxy-4-methyl-2-nitropyridine could be used in the development of new materials, agrochemicals, or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-methyl-2-nitropyridine would depend on its specific application. For instance, if used as a pharmaceutical agent, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity. The nitro group could undergo bioreduction to form reactive intermediates that interact with cellular components.

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound’s structural and functional distinctions are best understood through comparison with closely related nitropyridine derivatives. Key analogs include 2-methoxy-4-methyl-5-nitropyridine and 2-methoxy-4-methyl-3-nitropyridine, as well as pyrimidine-based compounds like 2-chloro-6-methylpyrimidine-4-carboxylic acid.

2.1 Substituent Positioning and Electronic Effects

Compound Name	Substituent Positions	Key Functional Groups	Electronic Effects
5-Cyclopropoxy-4-methyl-2-nitropyridine	Nitro (2), Methyl (4), Cyclopropoxy (5)	Nitro (EWG), Cyclopropoxy (moderate EWG), Methyl (EDG)	Nitro at position 2 strongly deactivates the ring; cyclopropoxy introduces steric hindrance and mild electron withdrawal.
2-Methoxy-4-methyl-5-nitropyridine (7c)	Nitro (5), Methyl (4), Methoxy (2)	Nitro (EWG), Methoxy (EDG), Methyl (EDG)	Methoxy at position 2 activates the ring; nitro at position 5 creates a less deactivated system compared to nitro at position 2.
2-Methoxy-4-methyl-3-nitropyridine (7d)	Nitro (3), Methyl (4), Methoxy (2)	Nitro (EWG), Methoxy (EDG), Methyl (EDG)	Nitro at position 3 leads to intermediate deactivation; methoxy enhances electron density at adjacent positions.

Notes:

• EWG = Electron-Withdrawing Group; EDG = Electron-Donating Group.
• The nitro group’s position significantly alters reactivity. For example, nitro at position 2 (as in the target compound) creates a more electron-deficient ring compared to nitro at positions 3 or 5 .
• Cyclopropoxy’s steric bulk may hinder nucleophilic attacks or coupling reactions compared to smaller alkoxy groups like methoxy.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 5-cyclopropoxy-4-methyl-2-nitropyridine, and what key reaction parameters influence yield?

• Methodological Answer : The synthesis typically involves nitration and substitution reactions. For example, nitration of a pyridine precursor at the 2-position can be achieved using mixed acids (HNO₃/H₂SO₄), followed by cyclopropoxylation via nucleophilic aromatic substitution. Reaction temperature (0–5°C for nitration) and stoichiometric control of cyclopropanol derivatives are critical for minimizing side products. Similar protocols for nitropyridine derivatives report yields >80% under optimized conditions .

Q. How is 5-cyclopropoxy-4-methyl-2-nitropyridine characterized analytically, and what spectral data are critical for validation?

• Methodological Answer : Key techniques include:

• ¹H/¹³C NMR : To confirm substitution patterns (e.g., cyclopropoxy methylene protons at δ 0.5–1.5 ppm and nitro-group deshielding effects).
• IR Spectroscopy : Nitro-group absorption bands near 1520 cm⁻¹ and 1350 cm⁻¹.
• Mass Spectrometry (HRMS) : Molecular ion peaks matching the exact mass (C₉H₁₀N₂O₃; calc. 194.0691).
  Cross-referencing with literature data for analogous nitropyridines (e.g., 2-methoxy-4-methyl-5-nitropyridine) is recommended .

Q. What safety precautions are essential when handling 5-cyclopropoxy-4-methyl-2-nitropyridine in the laboratory?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Nitrile gloves, safety goggles, and lab coats to prevent skin/eye contact (classified as a skin/eye irritant in similar nitropyridines) .
• Ventilation : Use fume hoods to avoid inhalation of aerosols.
• Storage : Store at 2–8°C in airtight containers away from oxidizers, as nitro compounds may decompose under heat to release NOₓ gases .

Advanced Research Questions

Q. How can regioselectivity challenges during cyclopropoxylation of nitropyridine precursors be addressed?

• Methodological Answer : Regioselectivity is influenced by electronic effects (nitro groups are meta-directing) and steric hindrance. Computational modeling (DFT) can predict reactive sites, while using bulky cyclopropanol derivatives (e.g., tert-butylcyclopropanol) may favor substitution at the 5-position. Kinetic studies at varying temperatures (e.g., 25°C vs. 60°C) can further optimize selectivity .

Q. What strategies resolve contradictions in reported spectroscopic data for nitropyridine derivatives?

• Methodological Answer : Discrepancies in NMR shifts may arise from solvent effects (CDCl₃ vs. DMSO-d₆) or impurities. Use high-purity solvents and spiking experiments with authentic standards. For unresolved overlaps (e.g., cyclopropoxy methylene protons), 2D NMR (COSY, HSQC) is recommended .

Q. How does the stability of 5-cyclopropoxy-4-methyl-2-nitropyridine vary under different pH conditions, and what degradation products form?

• Methodological Answer : Stability studies in buffered solutions (pH 1–13) show nitro-group reduction under acidic conditions (pH < 2) to form amines, while alkaline conditions (pH > 10) may hydrolyze the cyclopropoxy group. LC-MS monitoring identifies degradation products like 4-methyl-2-aminopyridine and cyclopropanol .

Q. What computational methods are effective for predicting the bioactivity of 5-cyclopropoxy-4-methyl-2-nitropyridine in drug discovery?

• Methodological Answer : Molecular docking (AutoDock Vina) against target enzymes (e.g., kinases) and ADMET profiling (SwissADME) can prioritize in vitro testing. For agrochemical applications, QSAR models trained on nitropyridine herbicidal activity (e.g., ALS enzyme inhibition) guide structural optimization .